Cas no 2248275-79-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 2248275-79-6
• MF: C₁₅H₁₀FN₃O₅
• MW: 331.255406856537
• CID: 5971395
• PubChem ID: 165720213
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• EN300-6517339
• 2248275-79-6

• Inchi： 1S/C15H10FN3O5/c16-7-8-18-12(20)6-5-11(17-18)15(23)24-19-13(21)9-3-1-2-4-10(9)14(19)22/h1-6H,7-8H2
• InChI Key： RVPWZFXBBSYKPD-UHFFFAOYSA-N
• SMILES： FCCN1C(C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1)=O

Computed Properties

• Exact Mass: 331.06044859g/mol
• Monoisotopic Mass: 331.06044859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248275-79-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248275-79-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate consists of a pyridazine core functionalized with a fluoroethyl group and an isoindole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The isoindole ring is known for its ability to form stable complexes with metal ions, which can be advantageous in drug design for targeting specific biological pathways. The fluoroethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, potentially improving its pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is in the field of cancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings highlight the potential of this compound as a novel anticancer agent.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluoroethyl)-6-o xo - 1 , 6 - dihydropyridazine - 3 - carboxylate has also been investigated for its use in diagnostic imaging. The isoindole moiety can be modified to incorporate radiolabels or fluorescent tags, making it suitable for use in positron emission tomography (PET) or fluorescence imaging techniques. This could facilitate the non-invasive monitoring of disease progression and treatment response in patients.

The synthesis of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - ( 2 - fluoroethyl ) - 6 - oxo - 1 , 6 - dihydropyridazine - 3 - carboxylate has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the pyridazine core through a cyclocondensation reaction and the subsequent introduction of the fluoroethyl group via nucleophilic substitution. The isoindole moiety is typically introduced through a coupling reaction with an appropriate electrophile. These synthetic strategies ensure high yields and purity levels, making large-scale production feasible.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - ( 2 - fluoroethyl ) - 6 - oxo - 1 , 6 - dihydropyridazine - 3 - carboxylate. Early-phase trials have shown promising results in terms of safety profiles and pharmacokinetic parameters. Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 yl ((^{((((((((((CAS No . ))))))))))}))))_. ................ . . . . . . . . . This compound represents a significant advancement in medicinal chemistry and holds great promise for various therapeutic applications. Continued research and clinical trials will further elucidate its full potential and pave the way for its use in treating a wide range of diseases.